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Compound of Interest

Compound Name: BAY-805

Cat. No.: B10856275

Introduction

BAY-805 is a potent, selective, and cell-active non-covalent inhibitor of Ubiquitin-Specific
Protease 21 (USP21), a member of the deubiquitinating enzymes (DUBSs) family.[1][2][3] As a
high-quality chemical probe, BAY-805 serves as an invaluable tool for investigating the
complex biological roles of USP21 in various cellular processes, including signal transduction,
gene expression, and DNA repair.[1][2] Its high potency and selectivity make it superior to
previously reported USP21 inhibitors like disulfiram and 6-thioguanine, which exhibit low
affinity.[1][2] This document provides detailed application notes and protocols for researchers,
scientists, and drug development professionals interested in utilizing BAY-805 for ubiquitin
research, with a focus on its application in cancer biology.

Mechanism of Action

USP21 has been identified as a negative regulator of the NF-kB signaling pathway. It achieves
this by deubiquitinating Receptor-Interacting Protein 1 (RIP1), a key signaling molecule.[2][4]
The K63-linked ubiquitination of RIP1 is a critical step for the activation of the NF-kB pathway.
By removing these ubiquitin chains, USP21 effectively shuts down this signaling cascade.[2]
BAY-805, by inhibiting the catalytic activity of USP21, prevents the deubiquitination of RIP1.
This leads to an accumulation of ubiquitinated RIP1, resulting in the strong activation of the NF-
KB pathway.[1][2][5] This mechanism underscores the potential of BAY-805 as a tool to
modulate inflammatory and immune responses, as well as to investigate the role of USP21 in
cancer development and growth.[1][2][5]
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Data Presentation

Parameter Assay Type Value Reference

IC50 hUSP21 HTRF Assay 6 nM [6][718]
hUSP21 Ub-

IC50 2 nM [6][9]

Rhodamine Assay

Surface Plasmon
Kd 2.2nM [4]18]
Resonance (SPR)

EC50 NF-kB Reporter Assay 17 nM [6]1[8]
HIBIiT Target

EC50 95 nM [7][10]
Engagement Assay

Selectivity Profile of BAY-805

Target Inhibition at 10 yM IC50 Reference
Acetylcholinesterase >50% 7.61 uM [419]
PRAK(h) 58% 8.6 UM [9]

TrkA(h) 57% > 10 pM [9]

BAY-805 demonstrates high selectivity for USP21 over other DUBS, kinases, and proteases.[1]
[21[6]

Mandatory Visualizations
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Caption: Mechanism of BAY-805 action on the NF-kB signaling pathway.
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Caption: Experimental workflow for the NF-kB reporter assay using BAY-805.
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Experimental Protocols
In Vitro Deubiquitinase Activity Assays

a) Homogeneous Time-Resolved Fluorescence (HTRF) Assay
This assay is used to determine the IC50 value of BAY-805 against USP21.
e Materials:

o Recombinant human USP21 enzyme

o Biotinylated ubiquitin substrate

o Europium cryptate-labeled anti-tag antibody (e.g., anti-GST)

o Streptavidin-XL665

o Assay buffer (e.g., 50 mM HEPES, pH 7.5, 0.5 mM EDTA, 1 mM DTT, 0.01% BSA,
0.005% Tween-20)

o BAY-805 stock solution in DMSO
o 384-well low-volume plates

e Protocol:

[¢]

Prepare serial dilutions of BAY-805 in assay buffer.

o

Add 2 pL of the compound dilutions to the assay plate.

[e]

Add 2 pL of USP21 enzyme solution to each well.

o

Incubate for 15 minutes at room temperature.

[¢]

Add 2 pL of biotinylated ubiquitin substrate to initiate the reaction.

Incubate for the desired reaction time (e.g., 60 minutes) at room temperature.

[¢]
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o Stop the reaction by adding 2 pL of detection mix containing Europium cryptate-labeled
antibody and Streptavidin-XL665.

o Incubate for 60 minutes at room temperature to allow for signal development.

o Read the plate on an HTRF-compatible plate reader (excitation at 320 nm, emission at
620 nm and 665 nm).

o Calculate the HTRF ratio and determine the IC50 value using a suitable data analysis
software.

b) Ubiquitin-Rhodamine 110 Assay
This is an alternative fluorescence-based assay to measure USP21 activity.
e Materials:

o Recombinant human USP21 enzyme

(¢]

Ubiquitin-Rhodamine 110 substrate

[¢]

Assay buffer

BAY-805 stock solution in DMSO

[¢]

[e]

384-well plates

e Protocol:

[¢]

Follow steps 1-4 from the HTRF assay protocol.

[e]

Add 2 pL of Ubiquitin-Rhodamine 110 substrate to start the reaction.

Monitor the increase in fluorescence intensity (excitation at 485 nm, emission at 535 nm)

[e]

over time using a fluorescence plate reader.

Determine the reaction rate and calculate the IC50 value of BAY-805.

[e]
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Cellular Target Engagement Assay

Cellular Thermal Shift Assay (CETSA)
CETSA is used to confirm the direct binding of BAY-805 to USP21 in a cellular context.
e Materials:

o Cells expressing USP21 (endogenously or overexpressed with a tag like HIiBiT)

[¢]

BAY-805

[e]

Cell lysis buffer

o

Antibodies against USP21 or the tag

[¢]

Western blotting or luminescence detection reagents
e Protocol:

Treat cultured cells with BAY-805 or vehicle (DMSO) for a specific duration.

[e]

o Harvest the cells and resuspend them in a suitable buffer.
o Aliquot the cell suspension and heat the samples to a range of different temperatures.
o Lyse the cells by freeze-thaw cycles or other appropriate methods.

o Separate the soluble fraction (containing stabilized protein) from the precipitated protein
by centrifugation.

o Analyze the amount of soluble USP21 in each sample by Western blotting or a suitable
tag-based detection method (e.g., Nano-Glo® HiBIT).

o Plot the amount of soluble protein as a function of temperature to generate melting curves.
A shift in the melting curve in the presence of BAY-805 indicates target engagement.

Cellular Functional Assay
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NF-kB Reporter Assay
This assay measures the functional consequence of USP21 inhibition by BAY-805 in cells.
o Materials:

o A cell line stably or transiently transfected with an NF-kB-driven luciferase reporter
construct.

o A constitutively expressed control reporter (e.g., Renilla luciferase) for normalization.
o BAY-805
o Cell culture medium and reagents
o Luciferase assay reagent (e.g., Dual-Luciferase® Reporter Assay System)
o Luminometer
e Protocol:
o Seed the reporter cell line in a 96-well plate and allow them to attach overnight.
o Treat the cells with a serial dilution of BAY-805 for a suitable time (e.g., 6-24 hours).
o Lyse the cells according to the luciferase assay kit manufacturer's instructions.
o Measure the firefly and Renilla luciferase activities sequentially in a luminometer.
o Normalize the NF-kB-driven firefly luciferase activity to the Renilla luciferase activity.

o Plot the normalized luciferase activity against the concentration of BAY-805 to determine
the EC50 value for NF-kB activation.[2]

Applications in Cancer Research

Recent studies have highlighted the role of USP21 in promoting tumor development and
growth in various cancers, including non-small cell lung cancer.[2][11] BAY-805 can be utilized
to:
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« Investigate the role of USP21 in cancer cell proliferation and survival: Treat cancer cell lines
with BAY-805 and assess its effects on cell viability, apoptosis, and cell cycle progression.

e Elucidate the downstream signaling pathways regulated by USP21: Use proteomic and
transcriptomic approaches to identify novel substrates and signaling pathways affected by
BAY-805 treatment.

o Evaluate the therapeutic potential of USP21 inhibition: While BAY-805 itself has not shown
antiproliferative effects in some cellular contexts, it can be used as a tool to validate USP21
as a therapeutic target and to guide the development of novel USP21 inhibitors with
improved pharmacological properties.[11] For instance, BAY-805 has been shown to reduce
EGF-induced tumor spheroid formation.[11]

Conclusion

BAY-805 is a first-in-class, highly potent and selective chemical probe for USP21.[1][2][5] Its
well-characterized mechanism of action and demonstrated cellular activity make it an essential
tool for researchers investigating the multifaceted roles of USP21 in health and disease. The
detailed protocols and application notes provided herein offer a comprehensive guide for the
effective utilization of BAY-805 in ubiquitin research, particularly in the context of cancer

biology and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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